5-(pyridin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)isoxazole-3-carboxamide
Description
5-(pyridin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Chemical Properties
Research indicates that compounds containing thiophenyl, pyrazole, and isoxazole units are synthesized for their potential in creating diverse heterocyclic structures. For example, thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis to yield pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, demonstrating the compound's versatility in synthesizing structurally varied molecules with potential pharmacological activities (Mohareb et al., 2004).
Antibacterial Activity
Pyrazolopyridine derivatives have been synthesized and evaluated for their antibacterial activity against various Gram-negative and Gram-positive bacteria. These studies reveal that certain structural modifications, such as the introduction of a carboxamide group, can enhance the antibacterial efficacy of these compounds (Panda et al., 2011).
Antimycobacterial Activity
The compound's derivatives have been explored for their antimycobacterial activity, particularly against Mycobacterium tuberculosis. Modifications of pyridines and pyrazines with isosteres like oxadiazole-5-ones and thiones have shown varying degrees of activity, highlighting the compound's potential in contributing to the development of new antitubercular drugs (Gezginci et al., 1998).
Antitubercular Agents
A notable application is in the design and synthesis of pyrazolo[1,5-a]pyridine-3-carboxamide derivatives as new anti-Mycobacterium tuberculosis agents. These compounds have shown promising in vitro potency against drug-susceptible and multidrug-resistant strains of M. tuberculosis, suggesting the potential of this chemical scaffold in antitubercular drug development (Tang et al., 2015).
properties
IUPAC Name |
N-[oxan-4-yl(thiophen-2-yl)methyl]-5-pyridin-3-yl-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c23-19(15-11-16(25-22-15)14-3-1-7-20-12-14)21-18(17-4-2-10-26-17)13-5-8-24-9-6-13/h1-4,7,10-13,18H,5-6,8-9H2,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODKLOCZFHLGSHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CC=CS2)NC(=O)C3=NOC(=C3)C4=CN=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(pyridin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)isoxazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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